6-Amino-3-[1,1'-biphenyl]-4-yl-4-(2-fluorophenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C25H17FN4O
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 6-amino-4-(2-fluorophenyl)-3-(4-phenylphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C25H17FN4O/c26-20-9-5-4-8-18(20)21-19(14-27)24(28)31-25-22(21)23(29-30-25)17-12-10-16(11-13-17)15-6-2-1-3-7-15/h1-13,21H,28H2,(H,29,30)
• InChI Key: BMOLYNKJUGWKMR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=C4C(C(=C(OC4=NN3)N)C#N)C5=CC=CC=C5F

Description

6-Amino-3-[1,1'-biphenyl]-4-yl-4-(2-fluorophenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has attracted significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 6-Amino-3-[1,1'-biphenyl]-4-yl-4-(2-fluorophenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been suggested that it may act by inhibiting enzymes involved in the production of reactive oxygen species and inflammation. Additionally, it may modulate signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 6-Amino-3-[1,1'-biphenyl]-4-yl-4-(2-fluorophenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile exhibits significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Amino-3-[1,1'-biphenyl]-4-yl-4-(2-fluorophenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential therapeutic properties. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 6-Amino-3-[1,1'-biphenyl]-4-yl-4-(2-fluorophenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to further elucidate its mechanism of action to optimize its therapeutic potential. Additionally, it may be useful to study its potential in treating other neurodegenerative diseases such as Huntington's disease. Finally, it may be useful to study its potential in combination with other drugs to enhance its therapeutic effects.
Conclusion:
6-Amino-3-[1,1'-biphenyl]-4-yl-4-(2-fluorophenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has potential therapeutic properties. It has been shown to exhibit antitumor, anti-inflammatory, and antioxidant activities, and may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Synthesis Methods

The synthesis of 6-Amino-3-[1,1'-biphenyl]-4-yl-4-(2-fluorophenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 2-fluorobenzaldehyde, 4-aminobiphenyl, malononitrile, and ethyl acetoacetate in the presence of piperidine as a catalyst. The reaction is carried out in ethanol at reflux temperature for 24 hours to yield the desired product.

Scientific Research Applications

6-Amino-3-[1,1'-biphenyl]-4-yl-4-(2-fluorophenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been the subject of several scientific research studies due to its potential therapeutic properties. It has been shown to exhibit antitumor, anti-inflammatory, and antioxidant activities. Additionally, this compound has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.